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Compound of Interest

Compound Name:

1-Amino-1-

cyclopropanecarbonitrile

hydrochloride

Cat. No.: B1284011 Get Quote

An In-Depth Technical Guide to 1-Amino-1-
cyclopropanecarbonitrile HCl
This technical guide provides a comprehensive overview of 1-Amino-1-
cyclopropanecarbonitrile hydrochloride, a versatile building block in pharmaceutical and

chemical research. The document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its properties, synthesis, and applications.

Chemical Identity and Properties
1-Amino-1-cyclopropanecarbonitrile hydrochloride is a stable, off-white crystalline solid.[1]

[2][3] Its unique strained cyclopropyl ring and the presence of both amino and nitrile functional

groups make it a valuable intermediate in organic synthesis.

Table 1: Physicochemical Properties of 1-Amino-1-cyclopropanecarbonitrile HCl
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Property Value References

CAS Number 127946-77-4 [1][2][3][4][5][6]

Molecular Formula C₄H₆N₂·HCl or C₄H₇ClN₂ [2][3][4][5][6]

Molecular Weight 118.56 g/mol [1][3][4][5][6]

Appearance
Off-white to pale brown

crystalline powder
[1][2][3]

Melting Point 178-223 °C (decomposes) [1][3][6]

Solubility Soluble in water [3]

Storage Conditions 0-8 °C, inert atmosphere [1][3]

Synonyms:

1-Aminocyclopropyl Cyanide Hydrochloride[4]

1-Amino-1-cyanocyclopropane Hydrochloride[1][4]

1-Cyanocyclopropylamine Hydrochloride[4]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 1-Amino-1-

cyclopropanecarbonitrile HCl are not readily available in the public domain, a general synthetic

approach can be inferred from the synthesis of structurally related compounds, such as 1-

aminocyclopropane-1-carboxylic acid. A common route involves the Strecker synthesis or

variations thereof, starting from a cyclopropanone derivative.

General Synthetic Workflow:

The following diagram illustrates a plausible synthetic pathway. This is a generalized

representation and specific reagents, conditions, and purification methods would require

optimization.
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Caption: Generalized workflow for the synthesis of 1-Amino-1-cyclopropanecarbonitrile HCl.

Methodology:

Aminonitrile Formation: The synthesis would likely begin with the reaction of a suitable

cyclopropanone precursor with a source of ammonia (or an ammonium salt) and a cyanide

salt (such as sodium or potassium cyanide). This one-pot reaction forms the intermediate α-

aminonitrile.
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Salt Formation and Purification: The reaction mixture is then subjected to an acidic workup

using hydrochloric acid. This step serves to protonate the amino group, forming the

hydrochloride salt, which often aids in purification through crystallization. The crude product

would then be isolated by filtration and purified by recrystallization from an appropriate

solvent system.

Applications in Research and Development
1-Amino-1-cyclopropanecarbonitrile HCl is a valuable building block in medicinal chemistry and

drug discovery due to the desirable properties conferred by the cyclopropyl and aminonitrile

moieties. The cyclopropyl group can enhance metabolic stability and binding affinity, while the

aminonitrile can act as a key pharmacophore.

Key Application Areas:

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of novel

therapeutics, particularly for neurological disorders, as well as compounds with anti-

inflammatory and anti-cancer properties.[1] The nitrile group in such compounds can act as a

hydrogen bond acceptor or a bioisostere for other functional groups.

Agrochemicals: This compound is utilized in the development of new pesticides and

herbicides.[1]

Biochemical Research: It is employed as a tool compound to investigate metabolic pathways

and enzyme-inhibitor interactions.[1]

The following diagram illustrates the role of 1-Amino-1-cyclopropanecarbonitrile HCl as a

foundational element in the drug discovery pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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